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Introduction

In the landscape of theoretical physics, the study of black holes provides a crucial window into
the unification of general relativity and quantum mechanics. While typically conceived in (3+1)
dimensions, black hole solutions in lower-dimensional spacetimes offer simplified, yet powerful,
toy models to explore fundamental concepts. The Bafados, Teitelboim, and Zanelli (BTZ) black
hole is a remarkable solution to Einstein's field equations in (2+1)-dimensional spacetime with a
negative cosmological constant. Despite its lower dimensionality, the BTZ black hole exhibits
many of the characteristic features of its higher-dimensional counterparts, including an event
horizon, Hawking radiation, and a rich thermodynamic structure.[1] Its relative simplicity makes
it an invaluable theoretical laboratory for investigating the holographic principle, the AAS/CFT
correspondence, and the enigmatic black hole information paradox.

Geometry and the BTZ Metric

The geometry of the BTZ black hole is a solution to the (2+1)-dimensional Einstein field
equations with a negative cosmological constant, A = -1/€2, where { is the radius of the Anti-de
Sitter (AdS) space. Unlike the Schwarzschild and Kerr black holes, which possess a central
singularity, the BTZ black hole is asymptotically AdS and is characterized by its mass (M),
angular momentum (J), and the cosmological constant.

The line element, or metric, of a rotating BTZ black hole is given by:
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ds2 = -N(r)2 dtz2 + N(r)=2 dr2 + r3(de + No(r) dt)?
where:

o N(r)2=-M + (r2/2) + (J2/4r2)

e No(r)=-J/(2r?)

The event horizons (r+ and r-) are the roots of the equation N(r)2 = 0. A key feature of the BTZ
black hole is the absence of a curvature singularity at r=0. The spacetime is regular
everywhere. Studies of the geodesic structure show that complete null and time-like geodesics
exist in the rotating black hole background.[2]

Thermodynamics of the BTZ Black Hole

The BTZ black hole possesses well-defined thermodynamic properties, making it a cornerstone
for studying black hole thermodynamics.[1] Its thermodynamic behavior is characterized by the
stability and general absence of phase transitions in the standard model, though modifications
like incorporating Tsallis statistics can introduce such phenomena.[1][3] The central charge of
the dual Conformal Field Theory (CFT) significantly influences the thermal evolution of these
black holes.[3]

Quantitative Thermodynamic Data

The fundamental thermodynamic quantities of the BTZ black hole are summarized in the table
below. These quantities are interrelated through the first law of black hole thermodynamics, dM
=TdS+QdJ.
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Thermodynamic Quantity Symbol Formula

Mass M M

Angular Momentum J J

Event Horizon Radius r+ ;15'?22/2) "L+ L (IMERRE)
Hawking Temperature T (r+2-r-2) / (2182r+)
Bekenstein-Hawking Entropy S 21r+

Angular Velocity Q J/(2r+?)

Table 1: Summary of the thermodynamic properties of the BTZ black hole.

The AdS/CFT Correspondence and the BTZ Black
Hole

The ADS/CFT correspondence posits a duality between a theory of quantum gravity in a d-
dimensional Anti-de Sitter spacetime (the "bulk") and a Conformal Field Theory (CFT) on its (d-
1)-dimensional boundary. The BTZ black hole is a central example of this duality, specifically
the AdSs/CFT2 correspondence.[4]

In this framework, the (2+1)-dimensional BTZ black hole in the AdSs bulk is holographically
dual to a thermal state in a (1+1)-dimensional CFT defined on the cylindrical boundary of the
AdS space. This powerful duality allows intractable problems in quantum gravity (within the
black hole spacetime) to be translated into more manageable calculations in quantum field
theory.[5][6][7] For instance, the entropy of the BTZ black hole can be reproduced by counting
the microstates in the dual CFT.
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AdS/CFT duality for the BTZ black hole.

Quasinormal Modes

Quasinormal modes (QNMs) are the characteristic "ringing" frequencies of a black hole as it
settles down after a perturbation. They are complex frequencies where the real part represents
the oscillation frequency and the imaginary part represents the damping rate. For the BTZ
black hole, these modes can often be calculated exactly and provide a sharp test of the
AdS/CFT correspondence.[8][9] The decay of a perturbing field, such as a scalar field, is

dictated by these QNMs.[10]

The QNM frequencies of the BTZ black hole are found to correspond precisely to the poles in
the retarded correlation functions of the corresponding operators in the dual CFT.[4] This

provides strong evidence for the validity of the duality.
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Field Type Mode Quasinormal Frequency (w)
Massless Scalar Field Left-moving wi =Kk -41iTin
Massless Scalar Field Right-moving wr = -K - 41T

Table 2: Example of quasinormal mode frequencies for a massless scalar field in the non-
rotating BTZ black hole, where k is the azimuthal wave number, n is the overtone number, and
Ti, Tr are the left and right-moving temperatures of the dual CFT.

The Black Hole Information Paradox

The black hole information paradox emerges from a conflict between the predictions of general
relativity and quantum mechanics.[11] Hawking's calculations suggested that black hole
evaporation via Hawking radiation is a thermal process that destroys information, violating the
guantum mechanical principle of unitarity.[11][12]

The BTZ black hole, via the AdS/CFT correspondence, offers a potential resolution. The
correspondence maps the entire process of black hole formation and evaporation in the AdS
bulk to a unitary evolution described by the dual CFT on the boundary.[13] Since the CFT is a
standard quantum field theory, its evolution is unitary by definition, implying that no information
is lost. This suggests that the evaporation process, when viewed through the holographic lens,
is indeed information-preserving.[12][14]

Theoretical Protocols and Methodologies
Protocol 1: Derivation of Thermodynamic Properties

The thermodynamic properties of the BTZ black hole are derived from its metric and the
principles of general relativity and quantum field theory in curved spacetime.

« |dentify Event Horizons: Solve the equation g™ = 0 (or equivalently, N(r)2 = 0 from the metric)
to find the radii of the outer and inner event horizons, r+ and r-.

» Calculate Hawking Temperature: The temperature is proportional to the surface gravity (k) at
the event horizon (T = k / 2m). The surface gravity is calculated from the metric components.
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o Calculate Entropy: The Bekenstein-Hawking entropy is proportional to the area of the event
horizon. In (2+1) dimensions, the "area" is the circumference of the horizon, A = 21tr+. The
entropy is then S = A/ 4Gs, where Gs is the three-dimensional Newton's constant.

« ldentify Mass and Angular Momentum: The parameters M and J in the metric are identified
as the mass and angular momentum of the black hole by examining the asymptotic behavior
of the metric and comparing it to the conserved charges associated with time and rotational
symmetries.

Protocol 2: Analysis of Quasinormal Modes

The calculation of quasinormal modes involves solving the equation of motion for a perturbing
field in the BTZ black hole background.

» Field Perturbation: Start with the equation of motion for a chosen field (e.g., the Klein-Gordon
equation for a scalar field: V2® = 0) in the BTZ spacetime.

o Separation of Variables: Decompose the field solution using an ansatz that separates the
temporal, radial, and angular dependencies, typically of the form ®(t, r, @) = e~'wt e*® R(r).

» Radial Equation: Substitute the ansatz into the field equation to obtain an ordinary differential
equation for the radial part, R(r).

e Boundary Conditions: Impose the physically relevant boundary conditions for quasinormal
modes. This requires the wave to be purely ingoing at the event horizon and purely outgoing
at spatial infinity (or to satisfy appropriate boundary conditions for AdS spacetime).

e Solve for Frequencies: The radial equation can be solved exactly, often in terms of
hypergeometric functions. The boundary conditions will constrain the frequencies w to a
discrete set of complex values—the quasinormal mode frequencies.[8][9]
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Logical workflow for analyzing BTZ properties.

Conclusion

The (2+1)-dimensional BTZ black hole, while a simplified construct, provides profound insights
into the fundamental physics of black holes and quantum gravity. Its exact solvability and well-
defined thermodynamic properties make it an exceptional model for testing the principles of
holography and the AdS/CFT correspondence. By translating complex gravitational questions
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into the language of conformal field theory, the study of the BTZ black hole continues to
illuminate potential pathways toward resolving long-standing puzzles like the information
paradox, reinforcing the deep connections between gravity, thermodynamics, and quantum
information theory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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